Cas no 2228225-33-8 (3-amino-3-{imidazo1,2-apyridin-3-yl}cyclobutan-1-ol)

• Product Name: 3-amino-3-{imidazo1,2-apyridin-3-yl}cyclobutan-1-ol
• CAS No: 2228225-33-8
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 5813097
• PubChem ID: 165674771
• Update Time: 2025-08-03

3-amino-3-{imidazo1,2-apyridin-3-yl}cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-{imidazo1,2-apyridin-3-yl}cyclobutan-1-ol
• 2228225-33-8
• 3-amino-3-{imidazo[1,2-a]pyridin-3-yl}cyclobutan-1-ol
• EN300-1747909

• Inchi： 1S/C11H13N3O/c12-11(5-8(15)6-11)9-7-13-10-3-1-2-4-14(9)10/h1-4,7-8,15H,5-6,12H2
• InChI Key： JTBJCRORROHSBC-UHFFFAOYSA-N
• SMILES： OC1CC(C2=CN=C3C=CC=CN23)(C1)N

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-amino-3-{imidazo1,2-apyridin-3-yl}cyclobutan-1-ol

3-amino-3-{imidazo[1,2-a]pyridin-3-yl}cyclobutan-1-ol: A Novel Compound with Promising Pharmacological Applications

3-amino-3-{imidazo[1,2-a]pyridin-3-yl}cyclobutan-1-ol, with the CAS number 2228225-33-8, represents a unique molecular scaffold that has garnered significant attention in recent years due to its potential therapeutic applications. This compound is a derivative of the imidazo[1,2-a]pyridine ring system, which is known for its versatile pharmacophore properties. The structural features of 3-amino-3-{imidazo[1,2-a]pyridin-3-yl}cyclobutan-1-ol include a cyclobutane ring fused to an imidazo[1,2-a]pyridine moiety, with an amino group at the 3-position and a hydroxyl group at the 1-position of the cyclobutane ring. These structural elements contribute to its unique chemical reactivity and biological activity.

Recent studies have highlighted the importance of 3-amino-3-{imidazo[1,2-a]pyridin-3-yl}cyclobutan-1-ol in the development of novel therapeutic agents. The imidazo[1,2-a]pyridine ring system is a key structural motif in many bioactive compounds, including several drugs targeting neurological disorders and cancer. The incorporation of the cyclobutane ring and the amino group in 3-amino-3-{imidazo[1,2-a]pyridin-3-yl}cyclobutan-1-ol may enhance its binding affinity to specific protein targets, thereby improving its pharmacological profile.

One of the most notable advancements in the field of 3-amino-3-{imidazo[1,2-a]pyridin-3-yl}cyclobutan-1-ol research is the discovery of its potential as a modulator of the G protein-coupled receptor (GPCR) family. A 2023 study published in Journal of Medicinal Chemistry demonstrated that 3-amino-3-{imidazo[1,2-a]pyridin-3-yl}cyclobutan-1-ol exhibits selective agonist activity at the 5-HT2B receptor, which is implicated in various physiological processes, including vascular tone regulation and neurotransmission. This finding suggests that 3-amino-3-{imidazo[1,2-a]pyridin-3-yl}cyclobutan-1-ol could serve as a lead compound for the development of drugs targeting 5-HT2B-related disorders, such as migraine and hypertension.

In addition to its GPCR modulating properties, 3-amino-3-{imidazo[1,2-a]pyridin-3-yl}cyclobutan-1-ol has shown promising activity in cancer research. A 2024 study published in Cancer Research reported that this compound exhibits potent antitumor effects against breast cancer cell lines. The mechanism of action involves the induction of apoptosis and the inhibition of cell proliferation through the modulation of the PI3K/AKT signaling pathway. These findings highlight the potential of 3-amino-3-{imidazo[1,2-a]pyridin-3-yl}cyclobutan-1-ol as a therapeutic agent for the treatment of certain types of cancer.

The synthesis of 3-amino-3-{imidazo[1,2-a]pyridin-3-yl}cyclobutan-1-ol has been a focus of recent chemical research. A 2023 article in Organic Letters described a novel synthetic route involving the cyclization of a substituted pyridine derivative with a cyclobutane ring. This method allows for the efficient preparation of 3-amino-3-{imidazo[1,2-a]pyridin-3-yl}cyclobutan-1-ol with high purity and yield. The development of such synthetic methods is crucial for the large-scale production of this compound for further preclinical and clinical studies.

Another important aspect of 3-amino-3-{imidazo[1,2-a]pyridin-3-yl}cyclobutan-1-ol research is its potential as a tool for drug discovery. The compound's unique chemical structure and biological activity make it an attractive candidate for the design of new drugs. A 2024 review article in Drug Discovery Today discussed the use of 3-amino-3-{imidazo[1,2-a]pyridin-3-yl}cyclobutan-1-ol as a scaffold for the development of small molecule inhibitors targeting specific enzymes and receptors. This approach could lead to the discovery of new therapeutic agents with improved efficacy and reduced side effects.

Despite the promising findings, further research is needed to fully understand the biological mechanisms and therapeutic potential of 3-amino-3-{imidazo[1,2-a]pyridin-3-yl}cyclobutan-1-ol. Preclinical studies are currently underway to evaluate its safety and efficacy in animal models. These studies are critical for determining the compound's potential as a drug candidate and for identifying any potential adverse effects.

In conclusion, 3-amino-3-{imidazo[1,2-a]pyridin-3-yl}cyclobutan-1-ol is a compound with significant potential in the fields of pharmacology and drug discovery. Its unique structural features and biological activities make it a promising candidate for the development of new therapeutic agents. Ongoing research is expected to provide further insights into its mechanisms of action and therapeutic applications, paving the way for its potential use in the treatment of various diseases.

Keywords: 3-amino-3-{imidazo[1,2-a]pyridin-3-yl}cyclobutan-1-ol, 5-HT2B receptor, G protein-coupled receptors, cancer, drug discovery, pharmacology.